4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide

• Molecular Formula: C21H17N3O
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide
• InChI: InChI=1S/C21H17N3O/c1-15-10-12-17(13-11-15)21(25)23-20-19(16-7-3-2-4-8-16)22-18-9-5-6-14-24(18)20/h2-14H,1H3,(H,23,25)
• InChI Key: KGWNZSOESBLOCE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(N=C3N2C=CC=C3)C4=CC=CC=C4

Description

4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide, also known as MIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and cancer research. MIP is a small molecule that belongs to the class of imidazo[1,2-a]pyridines, which are known for their diverse biological activities.

Scientific Research Applications

4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has shown promising results in various scientific research applications. One of the most significant applications of 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide is in cancer research. 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of anticancer drugs. 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has also been shown to have anti-inflammatory and analgesic effects, which could be useful in the treatment of various inflammatory diseases.

Mechanism of Action

The mechanism of action of 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide is not fully understood. However, it has been suggested that 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has been shown to inhibit the production of certain inflammatory cytokines, which could contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects
4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has been shown to have various biochemical and physiological effects. In one study, 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide was found to inhibit the activity of the enzyme topoisomerase I, which is involved in DNA replication and repair. 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways. In terms of physiological effects, 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has been shown to have analgesic and anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide in lab experiments is its high potency and selectivity. 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has been shown to be effective at low concentrations, which could reduce the amount of compound needed for experiments. Additionally, 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has been shown to have high selectivity for certain enzymes and receptors, which could reduce the risk of off-target effects. However, one limitation of using 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide in lab experiments is its limited solubility in aqueous solutions, which could limit its use in certain assays.

Future Directions

There are several future directions for research on 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide. One direction is to further investigate the mechanism of action of 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide, particularly in terms of its effects on cancer cells. Another direction is to explore the potential of 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Additionally, further research could be done to optimize the synthesis and formulation of 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide for use in lab experiments and potential clinical applications.
Conclusion
In conclusion, 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide is a promising chemical compound that has shown potential in various scientific research applications. Its high potency and selectivity make it a valuable tool for investigating the mechanisms of various biological processes. Further research is needed to fully understand the mechanism of action of 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide and to explore its potential as a therapeutic agent for various diseases.

Synthesis Methods

4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide can be synthesized using various methods, including Suzuki coupling, Buchwald-Hartwig amination, and Sonogashira coupling. In one study, 4-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide was synthesized using Suzuki coupling of 4-bromo-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide and phenylboronic acid in the presence of a palladium catalyst. The reaction was carried out in a mixture of dimethylformamide and water, and the product was obtained in good yield after purification.